(E)-2-benzamido-3-(1,3-benzodioxol-5-yl)prop-2-enoic acid

• IUPAC Name: (E)-2-benzamido-3-(1,3-benzodioxol-5-yl)prop-2-enoic acid
• InChI: InChI=1S/C17H13NO5/c19-16(12-4-2-1-3-5-12)18-13(17(20)21)8-11-6-7-14-15(9-11)23-10-22-14/h1-9H,10H2,(H,18,19)(H,20,21)/b13-8+
• InChI Key: XXTGKIRVFYJOKQ-MDWZMJQESA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=C(C(=O)O)NC(=O)C3=CC=CC=C3
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C(\C(=O)O)/NC(=O)C3=CC=CC=C3
• Molecular Formula: C17H13NO5
• Molecular Weight: 311.29 g/mol

Description

(E)-2-benzamido-3-(1,3-benzodioxol-5-yl)prop-2-enoic acid is an organic compound characterized by its unique structural features It contains a benzamido group, a benzodioxole ring, and a prop-2-enoic acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-2-benzamido-3-(1,3-benzodioxol-5-yl)prop-2-enoic acid typically involves the following steps:

Formation of the Benzamido Group: This can be achieved by reacting benzoyl chloride with an appropriate amine under basic conditions.

Introduction of the Benzodioxole Ring: The benzodioxole ring can be introduced through a cyclization reaction involving catechol and formaldehyde.

Formation of the Prop-2-enoic Acid Moiety: This step involves the reaction of the intermediate with acrylic acid or its derivatives under suitable conditions to form the final product.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on maximizing yield and purity while minimizing costs and environmental impact. Techniques such as continuous flow synthesis and the use of green chemistry principles may be employed.

Chemical Reactions Analysis

Types of Reactions

(E)-2-benzamido-3-(1,3-benzodioxol-5-yl)prop-2-enoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzamido group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols under mild conditions.

Major Products

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols or amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

(E)-2-benzamido-3-(1,3-benzodioxol-5-yl)prop-2-enoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of novel materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of (E)-2-benzamido-3-(1,3-benzodioxol-5-yl)prop-2-enoic acid involves its interaction with specific molecular targets. The benzamido group can form hydrogen bonds with biological macromolecules, while the benzodioxole ring can participate in π-π interactions. These interactions can modulate the activity of enzymes or receptors, leading to the compound’s observed biological effects.

Comparison with Similar Compounds

Similar Compounds

Benzoxazole derivatives: Known for their antimicrobial and anticancer activities.

Dichloroanilines: Used in the production of dyes and herbicides.

Uniqueness

(E)-2-benzamido-3-(1,3-benzodioxol-5-yl)prop-2-enoic acid is unique due to its combination of functional groups, which confer distinct chemical reactivity and biological activity. Its structural features allow for versatile applications across various fields, distinguishing it from other similar compounds.